Cas no 212311-54-1 (2-(Chlorodifluoromethyl)-1,3-benzoxazole)

• Product Name: 2-(Chlorodifluoromethyl)-1,3-benzoxazole
• CAS No: 212311-54-1
• MDL: MFCD18074399
• CID: 4638798
• Update Time: 2025-06-13

2-(Chlorodifluoromethyl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Chlorodifluoromethyl)-1,3-benzoxazole

• MDL： MFCD18074399

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(Chlorodifluoromethyl)-1,3-benzoxazole

Introduction to 2-(Chlorodifluoromethyl)-1,3-benzoxazole (CAS No. 212311-54-1)

2-(Chlorodifluoromethyl)-1,3-benzoxazole, identified by the Chemical Abstracts Service Number (CAS No.) 212311-54-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the benzoxazole family, characterized by a benzene ring fused with an oxygen-containing heterocycle. The presence of a chlorodifluoromethyl substituent at the 2-position of the benzoxazole core imparts unique reactivity and potential biological activity, making it a subject of extensive interest in drug discovery and development.

The structural motif of 2-(Chlorodifluoromethyl)-1,3-benzoxazole combines the stability of the benzoxazole scaffold with the electrophilic nature of the chlorodifluoromethyl group. This combination facilitates its role as an intermediate in synthesizing various pharmacologically active molecules. The chlorodifluoromethyl moiety is particularly noteworthy due to its ability to participate in nucleophilic substitution reactions, allowing for further functionalization and diversification of molecular structures.

In recent years, there has been growing interest in benzoxazole derivatives as potential therapeutic agents. These compounds have demonstrated promise in various biological assays, including antimicrobial, anti-inflammatory, and anticancer activities. The electron-withdrawing effect of the oxygen atom in the benzoxazole ring enhances the reactivity of adjacent functional groups, making it an ideal platform for designing molecules with targeted biological effects.

One of the most compelling aspects of 2-(Chlorodifluoromethyl)-1,3-benzoxazole is its utility as a building block in medicinal chemistry. Researchers have leveraged its structure to develop novel scaffolds that exhibit improved pharmacokinetic properties and enhanced binding affinity to biological targets. For instance, studies have shown that derivatives of this compound can interact with enzymes and receptors involved in cancer progression, offering a potential avenue for developing new anticancer therapies.

The synthesis of 2-(Chlorodifluoromethyl)-1,3-benzoxazole typically involves multi-step organic transformations, starting from readily available precursors such as 2-hydroxybenzaldehyde and malononitrile. The introduction of the chlorodifluoromethyl group is often achieved through halogenation reactions or metal-catalyzed cross-coupling processes. These synthetic strategies highlight the compound's versatility and its suitability for industrial-scale production.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(Chlorodifluoromethyl)-1,3-benzoxazole's reactivity and potential applications. Molecular modeling studies have predicted its interaction with various biological targets, providing insights into its mechanism of action. These predictions are crucial for guiding experimental efforts and optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

The pharmaceutical industry has taken note of the potential of 2-(Chlorodifluoromethyl)-1,3-benzoxazole and its derivatives. Several companies are actively exploring its use in developing new drugs for treating chronic diseases. For example, researchers are investigating its efficacy in inhibiting kinases that play a role in tumor growth and metastasis. Preliminary results from preclinical studies suggest that certain benzoxazole-based compounds exhibit significant antitumor activity.

Beyond oncology, 2-(Chlorodifluoromethyl)-1,3-benzoxazole has shown promise in other therapeutic areas. Its structural features make it a suitable candidate for developing antimicrobial agents to combat drug-resistant bacteria. Additionally, it has been explored as a component in drugs targeting neurological disorders, where its ability to cross the blood-brain barrier is particularly valuable.

The environmental impact of synthesizing and using 2-(Chlorodifluoromethyl)-1,3-benzoxazole is also a consideration in modern drug development. Efforts are underway to optimize synthetic routes to minimize waste and reduce energy consumption. Green chemistry principles are being applied to develop more sustainable methods for producing this compound without compromising yield or purity.

In conclusion,2-(Chlorodifluoromethyl)-1,3-benzoxazole (CAS No. 212311-54-1) is a versatile and promising compound with significant applications in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,2-(Chlorodifluoromethyl)-1,3-benzoxazole is poised to play an increasingly important role in advancing medical science.